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Compound of Interest

Compound Name: SGC-IMLLT

Cat. No.: B1193482

Essential Safety and Handling Guide for SGC-
IMLLT

For Researchers, Scientists, and Drug Development Professionals: A comprehensive guide to
the safe handling, storage, and disposal of the chemical probe SGC-iMLLT.

This document provides critical safety and logistical information for the operational use of SGC-
iMLLT in a laboratory setting. Adherence to these guidelines is essential to ensure personal
safety and maintain a secure research environment. SGC-iMLLT is a potent and selective
inhibitor of MLLT1/3-histone interactions and should be handled with care by trained personnel.

Personal Protective Equipment (PPE)

When handling SGC-IMLLT, especially in its solid form or in solutions, a comprehensive
approach to personal protection is mandatory. The following table summarizes the required
PPE.
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PPE Category

Item

Specifications and
Recommendations

Hand Protection

Chemical-resistant gloves

Double gloving is
recommended. Use nitrile
gloves as a base layer with an
outer layer of butyl rubber or
neoprene for extended
handling or in case of a spill.
Inspect gloves for any signs of
degradation or perforation

before use.

Eye Protection

Safety glasses with side

shields or goggles

Must be worn at all times in the
laboratory where SGC-IMLLT

is handled.

Body Protection

Laboratory coat

A fully fastened lab coat made
of a suitable material to

prevent skin contact.

Respiratory Protection

N95 or higher-rated respirator

Recommended when handling
the solid form of SGC-IMLLT to
avoid inhalation of fine
particles. A chemical fume
hood should be used for all
weighing and solution

preparation activities.

Operational Plan: Handling and Solution

Preparation

All procedures involving SGC-IMLLT should be performed in a well-ventilated area, preferably

within a certified chemical fume hood.

Step-by-Step Handling Procedure:
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» Preparation: Before handling, ensure the work area is clean and uncluttered. Have all
necessary equipment, including PPE, readily available.

» Weighing (Solid Form):

o Perform all weighing operations within a chemical fume hood.

o Use a dedicated, clean weighing vessel.

o Handle the solid powder with care to minimize the generation of dust.

e Solution Preparation (in DMSO):

o SGC-iMLLT is commonly dissolved in Dimethyl Sulfoxide (DMSO)[1].

o Add the desired amount of SGC-IMLLT to the appropriate volume of DMSO in a suitable
container (e.g., a vial or centrifuge tube).

o Cap the container securely and vortex or sonicate until the solid is completely dissolved.

o Clearly label the container with the compound name, concentration, solvent, and date of
preparation.
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Fig. 1: Workflow for Safe Handling of SGC-IMLLT.
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Disposal Plan

Proper disposal of SGC-IMLLT and any contaminated materials is crucial to prevent
environmental contamination and ensure laboratory safety.

Solid Waste Disposal:

o Contaminated PPE: Used gloves, bench paper, and other solid materials contaminated with
SGC-IMLLT should be placed in a dedicated, sealed, and clearly labeled hazardous waste
container.

o Empty Containers: Empty SGC-IMLLT containers should be triple-rinsed with a suitable
solvent (e.g., ethanol or acetone), and the rinsate collected as hazardous liquid waste. The
rinsed container can then be disposed of as regular laboratory glass or plastic waste.

e Unused Solid SGC-IMLLT: Unwanted or expired solid SGC-IMLLT is considered hazardous
chemical waste and must be disposed of through your institution's hazardous waste
management program.

Liquid Waste Disposal:

e SGC-IMLLT in DMSO Solutions: All solutions containing SGC-IMLLT should be collected in
a designated, sealed, and clearly labeled hazardous liquid waste container.

e Do not pour SGC-IMLLT solutions down the drain. DMSO can carry other chemicals through
plumbing systems and may have adverse effects on aquatic life.

» Follow your institution's specific guidelines for the disposal of halogenated or non-
halogenated solvent waste, as appropriate for the solvent used.

Emergency Procedures

In the event of an accidental exposure or spill, immediate action is required.
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Emergency Situation Procedure

Immediately wash the affected area with
) copious amounts of soap and water for at least
Skin Contact . . .
15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.

Immediately flush eyes with a gentle stream of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has
Inhalation . e . .

stopped, begin artificial respiration. Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion _ , _ ,
water. Seek immediate medical attention.

For small spills, absorb the material with an inert
absorbent (e.g., vermiculite, sand). Place the
] absorbed material into a sealed, labeled
spil hazardous waste container. For large spills,
evacuate the area and contact your institution's

emergency response team.

By adhering to these safety protocols, researchers can minimize risks and ensure a safe
working environment when handling SGC-IiMLLT. Always consult your institution's specific
safety guidelines and the material's Safety Data Sheet (SDS) before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling SGC-
IMLLT]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1193482#personal-protective-equipment-for-
handling-sgc-imlit]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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